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Compound of Interest

Compound Name: Tribromoacetaldehyde

Cat. No.: B085889 Get Quote

Application Notes and Protocols for
Tribromoacetaldehyde
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage

of Tribromoacetaldehyde (CAS No. 115-17-3). Adherence to these guidelines is critical to

ensure personnel safety and maintain the integrity of the compound.

Chemical and Physical Properties
Tribromoacetaldehyde, also known as Bromal, is a dense, oily liquid that ranges in color from

yellowish to brown.[1] It is combustible and soluble in water, alcohol, and ether.[1][2] Below

50°C, it can form a solid hydrate with water.[3][4]

Table 1: Physical and Chemical Data of Tribromoacetaldehyde
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Property Value References

Appearance Yellowish, oily liquid [1][2][3][4]

Molecular Formula C₂HBr₃O [1][5][6]

Molecular Weight 280.74 g/mol [1][4][6]

CAS Number 115-17-3 [1][5][7]

Boiling Point ~174 °C (with decomposition) [2][3][4][6]

Density ~2.665 g/mL at 25 °C [2][6]

Refractive Index ~1.584 at 20 °C [2][3][6]

Storage Temperature 2-8 °C (Refrigerator) [2][3][7]

Solubility
Soluble in water, alcohol,

ether, and acetone
[1][2]

Safety and Hazard Information
Tribromoacetaldehyde is a hazardous substance and must be handled with extreme caution.

It is classified as toxic if swallowed, fatal in contact with skin, and causes severe skin burns and

eye damage.[4][7][8] It is also a lachrymator, meaning it can cause tearing.[9]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement References

Hazard H301 Toxic if swallowed [3][4][7]

Hazard H310
Fatal in contact with

skin
[4][7][8]

Hazard H314

Causes severe skin

burns and eye

damage

[3][4][7][8]

Precautionary P260

Do not breathe

dust/fume/gas/mist/va

pours/spray

[1][7]

Precautionary P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection

[1][3][7]

Precautionary P301+P310

IF SWALLOWED:

Immediately call a

POISON CENTER or

doctor/physician

[3]

Precautionary P302+P352
IF ON SKIN: Wash

with plenty of water
[1]

Precautionary P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing

[1][7]

Precautionary P405 Store locked up [1][3]
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Personal Protective Equipment (PPE)
Before handling Tribromoacetaldehyde, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be inspected before use. Dispose of

contaminated gloves after use.[7]

Eye Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch) are

mandatory.[7]

Clothing: A full chemical-resistant suit is required to protect against skin contact.[7]

Respiratory Protection: Use a NIOSH (US) or EN 166 (EU) approved respirator with an

appropriate filter (e.g., type ABEK) if ventilation is inadequate or for spill response.

Handling Protocol
Work Area: All handling of Tribromoacetaldehyde must be conducted in a well-ventilated

chemical fume hood.[2]

Dispensing: Use only in a designated area. Avoid inhalation of vapor or mist.[7] Keep away

from sources of ignition.[7]

General Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands

thoroughly after handling.[1][7] Avoid contact with eyes, skin, and clothing.[7]

Spills: In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory

protection.[7] Prevent further leakage if safe to do so. Do not let the product enter drains.[7]

Absorb with an inert material and place in a suitable, closed container for disposal.[7]

Storage Protocol
Container: Keep the container tightly closed in a dry and well-ventilated place.[7] Containers

that have been opened must be carefully resealed and kept upright to prevent leakage.[7]

Temperature: Store in a refrigerator at 2-8 °C.[2][3][7]

Atmosphere: Store under an inert gas.[7][8]
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Security: Store in a locked-up, designated area.[1][2]

First Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[7]

In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap

and plenty of water. Take the victim immediately to the hospital. Consult a physician.[7]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[7]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[7]

Visualization of Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of

Tribromoacetaldehyde.
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Preparation

Handling

Post-Handling & Cleanup

Storage

Don Personal Protective Equipment (PPE)
- Chemical Resistant Gloves

- Safety Goggles & Face Shield
- Full Protective Suit

- Respirator (if needed)

Ensure Fume Hood is Operational

Gather Necessary Materials

Dispense Tribromoacetaldehyde
in Fume Hood

Proceed to Handling

Perform Experimental Procedure

Dispose of Contaminated Waste
in Designated Containers

Proceed to Cleanup

Decontaminate Work Area

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Tightly Seal Container

Return to Storage

Store in Refrigerator (2-8°C)
Under Inert Gas

Store in Locked Cabinet
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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